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Technical Support Center: Cavity Pressure
Sensing
This technical support center provides troubleshooting guidance and answers to frequently

asked questions (FAQs) for researchers, scientists, and drug development professionals

implementing cavity pressure sensing in their experiments.

Frequently Asked Questions (FAQs)
Q1: Why are my cavity pressure readings inconsistent from one cycle to the next?

A1: Inconsistent readings can stem from several factors. Thermal variations, such as the

cycling of heater bands, can alter the viscosity of the material being injected, leading to

fluctuations in peak cavity pressure.[1] It is also crucial to ensure that the process has

stabilized, as achieving optimal stability and part quality can be a persistent challenge without

sufficient real-time feedback.[2][3] Analyzing data trends over time can help correlate pressure

variations to specific cycles and identify repeating patterns.[1]

Q2: What is the significance of the peak cavity pressure value?

A2: Peak cavity pressure is a critical metric that directly correlates with the final part's weight,

density, and dimensions.[4] Monitoring this value helps in detecting potential defects like short

shots (incomplete filling), flash (excess material), or sink marks in real-time.[5] A lower-than-
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expected peak pressure indicates that less material was delivered into the cavity, while a higher

peak suggests more material was packed in.[1]

Q3: How can I determine the optimal location for a cavity pressure sensor?

A3: The ideal sensor location depends on the goal of the measurement. For monitoring part

quality, placing a sensor at the end of the material's flow path is often effective.[4] However, for

process control, this placement may provide pressure rise information too late, potentially

leading to over-packing the cavity.[4] For complex parts with multiple flow paths, using multiple

sensors may be necessary to capture the complete pressure profile.[4]

Q4: Can I use cavity pressure data for real-time process control?

A4: Yes, cavity pressure data is invaluable for real-time, closed-loop process control.[6] By

monitoring pressure profiles, you can make immediate adjustments to parameters like injection

speed, holding pressure, and cooling time to ensure consistent part quality.[5][6] Advanced

strategies like Iterative Learning Control (ILC) use data from previous cycles to automatically

fine-tune parameters for subsequent cycles, enhancing process stability and efficiency.[2]

Q5: What is sensor "preload" and how can it affect my measurements?

A5: Preload occurs when the sensor is loaded by mechanical force from the mold assembly

itself, even before any plastic pressure is applied.[7] This can happen if an ejector pin presses

against the sensor when the mold is closed.[7] Preload can lead to incorrect sensor readings or

even damage the sensor.[7] It's crucial to ensure proper clearance for sensor components

during installation to avoid this issue.[7]

Troubleshooting Guide
This guide addresses specific issues you may encounter during the implementation of cavity

pressure sensing.

Issue 1: No Signal or Zero Output from the Sensor
If the sensor is not providing any output, follow this diagnostic workflow.
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Troubleshooting Workflow: No Sensor Signal

Start: No Signal

Check Power Supply

Inspect Wiring & Connections

Power OK?

Contact Technical Support

Power Faulty?Test Sensor with Calibrator

Wiring OK?

Wiring Damaged?

Verify Data Acquisition System

Sensor OK?

Sensor Faulty?

DAQ Issue?

Issue Resolved

DAQ OK?
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Logical Flow for Reducing Signal Noise

Start: Noisy Signal

Verify Shielding & Grounding

Isolate Noise Source
(Power, Amplifier, Sensor)

Apply Analog Low-Pass Filter

Implement Digital Filter
(e.g., Weighted Average)

Analyze Signal-to-Noise Ratio
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End: Clean Signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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